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Compound of Interest

Compound Name: Aldose reductase-IN-3

Cat. No.: B15574130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aldose reductase (AR), an enzyme in the polyol pathway, has been a significant target in drug

discovery for decades, primarily due to its role in the pathogenesis of diabetic complications.

Under hyperglycemic conditions, AR catalyzes the reduction of glucose to sorbitol, the

accumulation of which leads to osmotic stress and subsequent cellular damage in various

tissues. Aldose reductase-IN-3 (also known as Compound 5) is a noteworthy small molecule

inhibitor of this enzyme. This document provides a comprehensive technical overview of

Aldose reductase-IN-3, summarizing its known properties, and placing it within the broader

context of aldose reductase inhibition and associated signaling pathways.

Core Molecular and Pharmacological Data
Aldose reductase-IN-3 has been identified as a potent and moderately selective inhibitor of

aldose reductase.[1] The key quantitative data available for this compound are summarized

below.
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Property Value Reference

Chemical Formula C18H12ClN3O2S2 [1]

Molecular Weight 401.89 g/mol [1]

CAS Number 1390616-76-8 [1]

IC50 (Aldose Reductase) 3.99 µM [1]

Note: A publicly available 2D or 3D molecular structure diagram for Aldose reductase-IN-3
could not be retrieved from the conducted searches.

The Polyol Pathway and the Role of Aldose
Reductase
The polyol pathway is a two-step metabolic pathway that converts glucose to fructose. Under

normal glycemic conditions, this pathway is responsible for a minor fraction of glucose

metabolism. However, in hyperglycemic states, the flux through the polyol pathway is

significantly increased.
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Preparation

Reaction

Measurement & Analysis

Prepare Aldose Reductase Solution

Combine Buffer, Enzyme,
NADPH, and Inhibitor

Prepare Substrate Solution
(e.g., DL-glyceraldehyde)

Initiate Reaction with Substrate

Prepare NADPH Solution Prepare Aldose reductase-IN-3
(serial dilutions)

Incubate at 37°C

Monitor NADPH Oxidation
(Decrease in Absorbance at 340 nm)

Calculate % Inhibition

Plot % Inhibition vs. [Inhibitor]
and Determine IC50
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Downstream Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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